5-(piperidin-3-yl)pyrrolidin-2-one
Description
“5-(piperidin-3-yl)pyrrolidin-2-one” is a compound that belongs to the class of piperidines . Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state . They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidines involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .Molecular Structure Analysis
The molecular structure of “5-(piperidin-3-yl)pyrrolidin-2-one” is represented by the formula C9H16N2O . It is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines undergo various chemical reactions including hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions . The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .Safety and Hazards
The safety information for “5-(piperidin-3-yl)pyrrolidin-2-one” indicates that it should be handled with care. Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye protection/face protection .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research may focus on the discovery and biological evaluation of potential drugs containing the piperidine moiety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(piperidin-3-yl)pyrrolidin-2-one involves the reaction of piperidine with succinic anhydride to form N-(3-piperidinyl)succinimide, which is then hydrolyzed to form 5-(piperidin-3-yl)pyrrolidin-2-one.", "Starting Materials": [ "Piperidine", "Succinic anhydride", "Acetic acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Piperidine is reacted with succinic anhydride in acetic acid to form N-(3-piperidinyl)succinimide.", "Step 2: N-(3-piperidinyl)succinimide is hydrolyzed with sodium hydroxide in ethanol to form 5-(piperidin-3-yl)pyrrolidin-2-one." ] } | |
CAS RN |
1785511-19-4 |
Molecular Formula |
C9H16N2O |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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